![molecular formula C11H12N2OS B028563 4-(4-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine CAS No. 105512-88-7](/img/structure/B28563.png)
4-(4-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine
Overview
Description
Synthesis Analysis
The synthesis of derivatives similar to "4-(4-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine" often involves complex reactions that yield compounds with significant biological activities. For instance, Wu et al. (2013) described the synthesis of a related compound through a reaction involving 4-methyl-1,2,3-thiadiazole-5-carbaldehyde and 4-methoxyacetophenone, emphasizing the significance of the synthesis pathway in determining the compound's structure and biological function (Wu, 2013).
Molecular Structure Analysis
The molecular structure of compounds akin to "4-(4-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine" reveals detailed insights into their potential energy distribution, bond lengths, bond angles, and molecular electrostatic potential. A study by Viji et al. (2020) utilizing DFT calculations provided a comprehensive analysis of molecular parameters, intramolecular charge transfer, and molecular docking predictions, indicating the complex interplay between structure and biological activity (Viji et al., 2020).
Chemical Reactions and Properties
The chemical reactivity and properties of "4-(4-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine" derivatives are influenced by their molecular structure. Research on similar compounds has demonstrated their capability to undergo various chemical reactions, producing compounds with potential pharmacological applications. For instance, Yadav et al. (2020) developed a novel synthesis protocol for derivatives using a one-pot C–C and C–N bond formation strategy, highlighting the versatility of these compounds in chemical synthesis (Yadav et al., 2020).
Physical Properties Analysis
The physical properties, including solubility, melting point, and crystal structure of thiazol derivatives, are crucial for their application in various scientific domains. Studies such as the one by Rahmani et al. (2017), which investigated the crystal structure of a related compound through X-ray powder diffraction, provide valuable data on the physical characteristics that influence the compound's biological and chemical behavior (Rahmani et al., 2017).
Chemical Properties Analysis
The chemical properties of "4-(4-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine" and its derivatives, including reactivity, stability, and interaction with biological molecules, are essential for their potential applications. The work by Singh and Baruah (2008) on the synthesis and characterization of metal complexes with thiazol derivatives underscores the importance of chemical properties in understanding the compound's functionality (Singh & Baruah, 2008).
Mechanism of Action
Target of Action
Similar compounds have been found to exhibit antifungal activities . They disrupt the membrane integrity of fungi like Phomopsis sp., thereby inhibiting their growth .
Mode of Action
It’s suggested that similar compounds can affect mycelial growth by disrupting membrane integrity . The disruption increases with the concentration of the compound .
Biochemical Pathways
Related compounds have been found to interfere with the normal functioning of fungal cells, leading to their death .
Pharmacokinetics
A study on similar compounds suggests that they exhibit satisfactory drug-like characteristics and adme properties .
properties
IUPAC Name |
4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2OS/c1-7-10(13-11(12)15-7)8-3-5-9(14-2)6-4-8/h3-6H,1-2H3,(H2,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUTXFLYFZOMYSF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)N)C2=CC=C(C=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70909576 | |
Record name | 4-(4-Methoxyphenyl)-5-methyl-1,3-thiazol-2(3H)-iminato | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70909576 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine | |
CAS RN |
105512-88-7 | |
Record name | 4-(4-Methoxyphenyl)-5-methyl-1,3-thiazol-2(3H)-iminato | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70909576 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.